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Introduction

Understanding the composition of the protosolar nebula is fundamental to unraveling the
processes that governed the formation and evolution of our solar system. Noble gases, due to
their inert nature, serve as pristine tracers of early solar system materials. Among these, the
primordial isotopes of argon—specifically Argon-36 (36Ar) and Argon-38 (38Ar)—provide a
crucial baseline for the initial isotopic distribution in the gas and dust cloud from which the Sun,
planets, and meteorites formed. This technical guide provides a comprehensive overview of the
primordial argon-38 composition of the solar system, detailing the quantitative data derived
from various solar system bodies and the sophisticated experimental protocols used to obtain
these measurements.

Primordial argon refers to the isotopes present in the solar system's formative stages,
predating the significant production of radiogenic #°Ar from the decay of Potassium-40 (*°K).[1]
The isotopic ratio of 3°Ar to 38Ar is a key metric, as it is not significantly altered by
nucleosynthetic processes within the Sun and is largely preserved in the least altered materials
from the early solar system. By comparing this primordial ratio, primarily determined from solar
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wind and primitive meteorites, to the ratios observed in planetary atmospheres, we can deduce
the extent of atmospheric loss and other evolutionary processes that have shaped these
bodies over geologic time.[2]

Data Presentation: Argon Isotopic Ratios in the
Solar System

The primordial 3°Ar/38Ar ratio of the solar nebula is best represented by direct measurements of
the Sun's composition via solar wind analysis and the composition of Jupiter's atmosphere,
which trapped a significant fraction of nebular gas.[3] These values are contrasted with those
from primitive meteorites and the significantly altered atmospheric ratios of terrestrial planets
like Earth and Mars.
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Source / Reservoir

Measurement Origin

36Ar/38Ar Isotopic

Ratio

Significance

Solar Wind

NASA Genesis

Mission

5.5005 + 0.0040[4]

Represents the
current composition of
the solar convective
zone, considered the
best proxy for the bulk

protosolar nebula.[5]

Jupiter

Galileo Probe Mass

Spectrometer

5.6+0.25

As a gas giant,
Jupiter's massive
atmosphere retained
the primordial
composition of the
nebular gas it

accreted.[3]

Meteaoritic "Phase Q"

Carbonaceous
Chondrites

5.34 + 0.02[6][7]

"Phase Q"is a
carbonaceous carrier
phase in primitive
meteorites that
trapped primordial
noble gases from the

solar nebula.[7]

Mars Atmosphere

Curiosity Rover (SAM

Instrument)

4.2 +0.1[3]

The lower ratio
compared to
primordial values
indicates significant
atmospheric loss,
preferentially
removing the lighter
36Ar isotope over

billions of years.[2][3]

Earth Atmosphere

Atmospheric

Composition

5.32

Calculated from
standard atmospheric
abundances (3°Ar:
0.334%, 38Ar:

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.researchgate.net/publication/260013612_Heavy_noble_gases_in_solar_wind_delivered_by_Genesis_mission
https://www.pnas.org/doi/10.1073/pnas.1014877108
https://pmc.ncbi.nlm.nih.gov/articles/PMC6378587/
https://www.researchgate.net/publication/227917732_Primordial_noble_gases_in_Phase_Q_In_carbonaceous_and_ordinary_chondrites_studied_by_closed-system_stepped_etching
https://nhm.openrepository.com/bitstream/handle/10141/623150/Krietsch2021.pdf?sequence=2&isAllowed=y
https://nhm.openrepository.com/bitstream/handle/10141/623150/Krietsch2021.pdf?sequence=2&isAllowed=y
https://pmc.ncbi.nlm.nih.gov/articles/PMC6378587/
https://www.researchgate.net/figure/Argon-Isotope-Ratio-36-Ar-38-Ar-in-the-Atmosphere-of-Mars-Compared-to-the-Mars_tbl1_260973265
https://pmc.ncbi.nlm.nih.gov/articles/PMC6378587/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

0.0630%).[8] The
Earth's primordial
argon has been
overwhelmingly
diluted by radiogenic
40Ar from the decay of
40K .[8]

Experimental Protocols

The determination of argon isotopic ratios in extraterrestrial materials requires highly

specialized and sensitive analytical techniques to measure minute quantities of gas while

avoiding terrestrial contamination.

Sample Acquisition

Solar Wind (Genesis Mission): The NASA Genesis mission utilized ultra-pure collector arrays
made of materials like silicon, sapphire, and diamond to passively collect solar wind
particles.[8] The spacecraft was positioned at the Earth-Sun L1 Lagrange point to be
exposed to the solar wind outside of Earth's magnetosphere.[9] Different arrays were
exposed to different solar wind regimes (e.g., low-speed, high-speed, and coronal mass
ejections) to test for isotopic fractionation.[9] After a 2.5-year collection period, the samples
were returned to Earth for laboratory analysis.[4]

Meteorites: Samples are derived from primitive chondrites, such as carbonaceous
chondrites, which are fragments of asteroids that have remained largely unaltered since the
formation of the solar system. These meteorites contain trapped noble gases within specific

carrier phases like the carbonaceous "Phase Q".[7]

Noble Gas Extraction from Meteorites

The primary method for releasing trapped noble gases from meteorite samples is through

controlled heating in an ultra-high vacuum (UHV) system.

o Stepped Heating: Samples are heated to progressively higher temperatures in a series of

steps. Gas fractions released at each temperature are collected and analyzed separately.
This allows for the separation of different noble gas components, such as primordial gases

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://en.wikipedia.org/wiki/Isotopes_of_argon
https://en.wikipedia.org/wiki/Isotopes_of_argon
https://en.wikipedia.org/wiki/Isotopes_of_argon
https://ntrs.nasa.gov/api/citations/20040010577/downloads/20040010577.pdf
https://ntrs.nasa.gov/api/citations/20040010577/downloads/20040010577.pdf
https://www.researchgate.net/publication/260013612_Heavy_noble_gases_in_solar_wind_delivered_by_Genesis_mission
https://nhm.openrepository.com/bitstream/handle/10141/623150/Krietsch2021.pdf?sequence=2&isAllowed=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

trapped in Phase Q, cosmogenic gases produced by cosmic-ray exposure, and terrestrial
atmospheric contamination, which are released at different temperatures.[7]

Laser Ablation/Heating: A high-power laser (e.g., CO2z or Nd:YAG) is used to heat a specific
spot on the sample or the entire sample in a UHV chamber.[3] This technique allows for the
analysis of very small sample sizes, including individual mineral grains.

Noble Gas Analysis: Mass Spectrometry

Once extracted, the gas is purified by removing active gases (like H20, COz2, N2) using getters.

The purified noble gas sample is then introduced into a high-sensitivity, static vacuum mass

spectrometer.

Instrumentation: Specialized noble gas mass spectrometers (e.g., Noblesse) are used, which
are magnetic sector instruments capable of multicollection.[4] This allows for the
simultaneous measurement of different isotopes (e.g., 3°Ar, 38Ar, and #°Ar) on different
detectors (electron multipliers or Faraday cups), significantly improving precision.[4]

Isotope Ratio Measurement: The mass spectrometer separates the argon isotopes based on
their mass-to-charge ratio. The ion beams for each isotope are measured, and the ratio of
their intensities provides the isotopic ratio.

Corrections and Calibrations: The raw data must be corrected for instrumental mass
fractionation, background levels (blanks), and contributions from other components. For
meteorites, this involves deconvoluting the measured gas into trapped (primordial),
cosmogenic, and atmospheric components based on their known isotopic signatures. For
instance, cosmogenic argon has a very different 3¢Ar/38Ar ratio (typically ~0.65) compared to
the primordial value.

Visualizations: Workflows and Relationships

The following diagrams illustrate the experimental workflow for argon isotope analysis and the
relationship between different argon reservoirs in the solar system.
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Experimental Workflow for Argon Isotope Analysis
Solar Wind Sample Path Meteorite Sample Path

1b. Meteorite
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(Genesis Mission Collectors)
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2b. Sample Preparation
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(Stepped Heating in UHV)
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4. Gas Purification
(Removal of Active Gases)

'
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(Noble Gas Mass Spectrometer)

'

6. Data Processing & Correction
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Component Deconvolution)
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(e.g., 3°Ar/38Ar)
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Caption: Workflow for analyzing primordial argon in solar wind and meteorite samples.
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Argon Isotope Reservoirs in the Solar System
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Caption: Relationships between primordial and evolved argon reservoirs in the solar system.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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